1,4-Dichloro-2-ethylbenzene
Cat. No. B1616755
M. Wt: 175.05 g/mol
InChI Key: PZPSDDYNMXBZOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:2][c:3]1[c:4]([C:10]([CH3:11])=[O:12])[cH:5][c:6]([Cl:9])[cH:7][cH:8]1.[ClH:1].[OH2:14].[Zn:13]>>[Cl:2][c:3]1[c:4]([CH2:10][CH3:11])[cH:5][c:6]([Cl:9])[cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)c1cc(Cl)ccc1Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Zn]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCc1cc(Cl)ccc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
